Tigliane and ingenane diterpenoids are a class of terpenoid natural products characterized by their distinctive tiglane and ingenane skeletons. These compounds are widely distributed in various plant species, particularly in plants belonging to the Asteraceae family. Structurally, tiglianes exhibit a 15-membered ring system with a double bond at positions C-7 and C-8, while ingenanes feature a 16-membered ring system containing an additional oxygen atom. These diterpenoids have garnered significant attention due to their diverse biological activities. Tigliane derivatives are known for their potential as anti-inflammatory agents, with studies indicating they may inhibit the expression of pro-inflammatory cytokines. Ingenane diterpenoids, on the other hand, exhibit strong antitumor and cytotoxic properties, making them promising candidates for cancer therapy research. In addition to their pharmacological applications, tigliane and ingenane diterpenoids are also studied for their potential in agrochemicals, such as plant growth regulators. Their unique chemical structures make these compounds valuable tools for medicinal chemistry and natural product synthesis.